Cas no 1209333-18-5 (2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}imidazo[1,2-a]pyridine-3-carboxamide)

• Product Name: 2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}imidazo[1,2-a]pyridine-3-carboxamide
• CAS No: 1209333-18-5
• MF: C₂₁H₂₂N₄O₃
• MW: 378.424384593964
• CID: 5771123
• PubChem ID: 45581062
• Update Time: 2025-06-08

2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}imidazo[1,2-a]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F5834-2069
• 2-methyl-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide
• 1209333-18-5
• 2-methyl-N-(4-(2-morpholino-2-oxoethyl)phenyl)imidazo[1,2-a]pyridine-3-carboxamide
• 2-METHYL-N-{4-[2-(MORPHOLIN-4-YL)-2-OXOETHYL]PHENYL}IMIDAZO[1,2-A]PYRIDINE-3-CARBOXAMIDE
• AKOS024521587
• 2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}imidazo[1,2-a]pyridine-3-carboxamide

• Inchi： 1S/C21H22N4O3/c1-15-20(25-9-3-2-4-18(25)22-15)21(27)23-17-7-5-16(6-8-17)14-19(26)24-10-12-28-13-11-24/h2-9H,10-14H2,1H3,(H,23,27)
• InChI Key： VYKNXYRYLHEJAG-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC2C=CC(=CC=2)NC(C2=C(C)N=C3C=CC=CN23)=O)=O)CC1

Computed Properties

• Exact Mass: 378.16919058g/mol
• Monoisotopic Mass: 378.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}imidazo[1,2-a]pyridine-3-carboxamide

Comprehensive Overview of 2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}imidazo[1,2-a]pyridine-3-carboxamide (CAS No. 1209333-18-5)

In the realm of pharmaceutical and organic chemistry, 2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}imidazo[1,2-a]pyridine-3-carboxamide (CAS No. 1209333-18-5) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the imidazo[1,2-a]pyridine class, a scaffold known for its diverse biological activities. Researchers and industry professionals frequently search for terms like "imidazo[1,2-a]pyridine derivatives," "morpholine-containing compounds," and "small molecule drug discovery" to explore its relevance in modern drug development.

The molecular structure of 2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}imidazo[1,2-a]pyridine-3-carboxamide combines a morpholine moiety with an imidazo[1,2-a]pyridine core, a design that enhances its pharmacokinetic properties. Such hybrid structures are increasingly popular in medicinal chemistry, as evidenced by trending searches like "hybrid molecule drug design" and "bioactive heterocycles." The presence of the morpholine ring is particularly noteworthy, as it often improves solubility and metabolic stability, key factors in optimizing drug candidates.

Recent studies highlight the potential of CAS No. 1209333-18-5 in targeting specific biological pathways, aligning with the growing interest in "precision medicine" and "targeted therapy." Its carboxamide functionality further expands its utility, enabling interactions with various enzymes and receptors. This has led to a surge in queries about "carboxamide-based inhibitors" and "structure-activity relationships (SAR)," reflecting the compound's relevance in academic and industrial research.

From a synthetic perspective, 2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}imidazo[1,2-a]pyridine-3-carboxamide exemplifies advancements in "green chemistry" and "atom-efficient synthesis." Researchers are increasingly focusing on sustainable methods to produce such complex molecules, as seen in searches for "eco-friendly synthetic routes." The compound's imidazo[1,2-a]pyridine core can be constructed using multicomponent reactions, a technique gaining traction due to its efficiency and reduced waste generation.

In the context of drug discovery, CAS No. 1209333-18-5 is often discussed alongside "kinase inhibitors" and "GPCR modulators," two hot topics in the pharmaceutical industry. Its structural motifs suggest potential applications in oncology and neurology, areas where "small molecule therapeutics" are in high demand. The compound's morpholine and imidazo[1,2-a]pyridine components are frequently explored in patents and publications, underscoring their versatility in drug design.

Quality control and analytical characterization of 2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}imidazo[1,2-a]pyridine-3-carboxamide are critical for its development. Techniques such as "HPLC purity analysis" and "mass spectrometry" are commonly associated with this compound, as researchers seek reliable methods to ensure its consistency and potency. These terms are frequently searched in conjunction with "pharmaceutical intermediates" and "reference standards," highlighting the compound's role in high-value chemical production.

Looking ahead, the exploration of CAS No. 1209333-18-5 is likely to expand into emerging fields like "AI-driven drug discovery" and "computational chemistry." Its well-defined structure makes it an ideal candidate for in silico modeling, a trend reflected in rising searches for "molecular docking studies." As the scientific community continues to investigate its properties, this compound may pave the way for novel therapeutics addressing unmet medical needs.